Cas no 1782650-73-0 (5-bromo-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid)
5-Bromo-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid is a brominated pyrimidine derivative featuring a cyclopropyl(methyl)amino substituent and a carboxylic acid functional group. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of heterocyclic scaffolds for drug discovery. The bromine atom at the 5-position enhances reactivity for further functionalization via cross-coupling reactions, while the cyclopropyl group contributes to steric and electronic modulation. The carboxylic acid moiety allows for additional derivatization, making it valuable for constructing pharmacologically active molecules. Its well-defined structure and functional group compatibility make it suitable for applications in developing kinase inhibitors or other targeted therapeutics. High purity and stability ensure consistent performance in synthetic workflows.
1782650-73-0 structure
Product Name:5-bromo-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid
CAS No:1782650-73-0
MF:C9H10BrN3O2
MW:272.09860086441
CID:5716919
PubChem ID:83844996
Update Time:2025-10-29
5-bromo-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylicacid
- EN300-1456731
- 5-Bromo-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylic acid
- 1782650-73-0
- 5-bromo-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid
-
- Inchi: 1S/C9H10BrN3O2/c1-13(5-2-3-5)9-11-4-6(10)7(12-9)8(14)15/h4-5H,2-3H2,1H3,(H,14,15)
- InChI Key: FGRLRAZUGRZQCX-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=NC=1C(=O)O)N(C)C1CC1
Computed Properties
- Exact Mass: 270.99564g/mol
- Monoisotopic Mass: 270.99564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.3Ų
5-bromo-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456731-1.0g |
5-bromo-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylic acid |
1782650-73-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1456731-50mg |
5-bromo-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylic acid |
1782650-73-0 | 50mg |
$827.0 | 2023-09-29 | ||
| Enamine | EN300-1456731-100mg |
5-bromo-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylic acid |
1782650-73-0 | 100mg |
$867.0 | 2023-09-29 | ||
| Enamine | EN300-1456731-250mg |
5-bromo-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylic acid |
1782650-73-0 | 250mg |
$906.0 | 2023-09-29 | ||
| Enamine | EN300-1456731-500mg |
5-bromo-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylic acid |
1782650-73-0 | 500mg |
$946.0 | 2023-09-29 | ||
| Enamine | EN300-1456731-1000mg |
5-bromo-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylic acid |
1782650-73-0 | 1000mg |
$986.0 | 2023-09-29 | ||
| Enamine | EN300-1456731-2500mg |
5-bromo-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylic acid |
1782650-73-0 | 2500mg |
$1931.0 | 2023-09-29 | ||
| Enamine | EN300-1456731-5000mg |
5-bromo-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylic acid |
1782650-73-0 | 5000mg |
$2858.0 | 2023-09-29 | ||
| Enamine | EN300-1456731-10000mg |
5-bromo-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylic acid |
1782650-73-0 | 10000mg |
$4236.0 | 2023-09-29 |
5-bromo-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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